3-(2-ethoxyethyl)-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 3-(2-ethoxyethyl)-1-methyl-9-(4-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H25N5O3/c1-4-28-13-12-25-18(26)16-17(22(3)20(25)27)21-19-23(10-5-11-24(16)19)15-8-6-14(2)7-9-15/h6-9H,4-5,10-13H2,1-3H3
• InChI Key: GZSTVIPFLVNIJQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC=C(C=C4)C)N(C1=O)C
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

This compound belongs to the class of organic compounds known as purines and purine derivatives. These are aromatic compounds containing a purine moiety, a bicyclic aromatic compound made up of two six-membered rings.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a purine-pyrimidine fused ring system. The presence of various functional groups such as ethoxyethyl and methylphenyl likely contribute to its reactivity and properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrimidine derivatives are known to participate in a variety of reactions. They often act as bases, forming salts with acids, and can undergo electrophilic substitution reactions.

Future Directions

The future directions in the study of this compound would likely involve further exploration of its biological activity, potential applications, and methods of synthesis.